Cas no 1171149-33-9 (1-(2H-1,3-benzodioxole-5-carbonyl)-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product Name: 1-(2H-1,3-benzodioxole-5-carbonyl)-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 1171149-33-9
• MF: C₁₉H₁₇N₃O₅
• MW: 367.355384588242
• CID: 6360117
• PubChem ID: 44062057
• Update Time: 2025-06-11

1-(2H-1,3-benzodioxole-5-carbonyl)-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxole-5-carbonyl)-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
• 1,3-benzodioxol-5-yl-[4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]methanone
• 1171149-33-9
• AKOS024514631
• benzo[d][1,3]dioxol-5-yl(4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone
• 1-(2H-1,3-benzodioxole-5-carbonyl)-4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine
• F5596-0068
• VU0648113-1

• Inchi： 1S/C19H17N3O5/c23-19(13-3-4-14-16(10-13)26-11-25-14)22-7-5-12(6-8-22)17-20-21-18(27-17)15-2-1-9-24-15/h1-4,9-10,12H,5-8,11H2
• InChI Key： FVFCGWQXQMLFDE-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=NN=C1C1CCN(C(C2=CC=C3C(=C2)OCO3)=O)CC1

Computed Properties

• Exact Mass: 367.11682065g/mol
• Monoisotopic Mass: 367.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 90.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 1-(2H-1,3-benzodioxole-5-carbonyl)-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine

Recent Advances in the Study of 1-(2H-1,3-benzodioxole-5-carbonyl)-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine (CAS: 1171149-33-9)

The compound 1-(2H-1,3-benzodioxole-5-carbonyl)-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine (CAS: 1171149-33-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a benzodioxole moiety with a furan-substituted oxadiazole ring, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's interaction with specific biological targets. Preliminary in vitro studies have demonstrated its ability to modulate enzyme activity, particularly in pathways related to inflammation and oxidative stress. Researchers have employed molecular docking simulations to predict binding affinities and identify potential binding sites, which could inform future structure-activity relationship (SAR) studies. The furan and oxadiazole components are believed to play a critical role in these interactions, contributing to the compound's selectivity and potency.

In addition to its biochemical properties, recent investigations have explored the synthetic routes for 1-(2H-1,3-benzodioxole-5-carbonyl)-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine. Optimized protocols have been developed to improve yield and purity, addressing challenges associated with the complexity of its structure. These advancements are crucial for scaling up production and facilitating further preclinical evaluations. Notably, the use of green chemistry principles has been emphasized to reduce environmental impact during synthesis.

Pharmacokinetic studies have also been a focal point, with researchers examining the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Early results suggest favorable bioavailability and metabolic stability, though further in vivo studies are needed to confirm these findings. The benzodioxole moiety, in particular, appears to enhance the compound's ability to cross biological barriers, such as the blood-brain barrier, opening possibilities for central nervous system (CNS)-targeted therapies.

Looking ahead, the potential therapeutic applications of 1-(2H-1,3-benzodioxole-5-carbonyl)-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine are vast. Current research is exploring its efficacy in models of neurodegenerative diseases, cancer, and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As the body of evidence grows, this compound may emerge as a cornerstone in the development of next-generation therapeutics.